Cas no 57899-14-6 (7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran)
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran
-
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM469213-100mg |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 95%+ | 100mg |
$180 | 2023-02-17 | |
| Chemenu | CM469213-250mg |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 95%+ | 250mg |
$246 | 2023-02-17 | |
| Chemenu | CM469213-500mg |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 95%+ | 500mg |
$444 | 2023-02-17 | |
| Chemenu | CM469213-1g |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 95%+ | 1g |
$592 | 2023-02-17 | |
| TRC | C612613-25mg |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | C612613-50mg |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | C612613-250mg |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 250mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-43551-0.05g |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 0.05g |
$88.0 | 2023-02-10 | ||
| Enamine | EN300-43551-0.1g |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 0.1g |
$132.0 | 2023-02-10 | ||
| Enamine | EN300-43551-0.25g |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran |
57899-14-6 | 0.25g |
$188.0 | 2023-02-10 |
7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran Related Literature
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
Additional information on 7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran
7-Chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran (CAS No. 57899-14-6): A Comprehensive Overview
7-Chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran (CAS No. 57899-14-6) is a specialized organic compound with a unique molecular structure. This compound belongs to the benzofuran family, which is known for its diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of chloro and chloromethyl substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The compound's molecular formula is C10H10Cl2O, and it features a dihydrobenzofuran core. This structural motif is increasingly studied due to its potential in drug discovery, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs. Researchers are exploring its derivatives for their bioactivity, aligning with the growing demand for novel therapeutic compounds.
In recent years, the interest in 7-Chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran has surged due to its role in green chemistry and sustainable synthesis. As industries shift toward environmentally friendly practices, this compound's potential as a building block for biodegradable materials and low-toxicity agrochemicals has gained attention. Its derivatives are also being investigated for use in organic electronics, a field that has seen exponential growth due to the demand for flexible and lightweight devices.
From a commercial perspective, CAS No. 57899-14-6 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and research sectors. The compound's purity and stability are critical factors for its application in high-value syntheses. Suppliers often highlight its compatibility with palladium-catalyzed cross-coupling reactions, a popular method in modern organic synthesis.
The safety profile of 7-Chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran is well-documented, with standard handling procedures recommended for laboratory use. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is advised to maintain its integrity. Researchers frequently inquire about its solubility (typically in organic solvents like dichloromethane or ethyl acetate) and melting point, which are essential for experimental design.
Looking ahead, the compound's versatility positions it as a key player in the development of next-generation functional materials. Its structural features allow for modular modifications, enabling the creation of tailored molecules for specific applications. As the scientific community continues to explore heterocyclic chemistry, 7-Chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran remains a compound of significant interest, bridging the gap between academic research and industrial innovation.
57899-14-6 (7-chloro-5-(chloromethyl)-2-methyl-2,3-dihydro-1-benzofuran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)